Cas no 683259-34-9 (N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683259-34-9
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 6423794
• PubChem ID: 4690029
• Update Time: 2025-06-09

N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• AKOS002047277
• F1122-0041
• HMS1897J15
• G786-0881
• N-(6-methyl-1,3-benzothiazol-2-yl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide
• NCGC00134227-01
• CHEMBL1415998
• N-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
• Oprea1_530177
• 683259-34-9
• Benzamide, N-(6-methyl-2-benzothiazolyl)-4-[(4-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C21H23N3O3S2/c1-14-9-11-24(12-10-14)29(26,27)17-6-4-16(5-7-17)20(25)23-21-22-18-8-3-15(2)13-19(18)28-21/h3-8,13-14H,9-12H2,1-2H3,(H,22,23,25)
• InChI Key： PUIPZVQHUKXGFU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 8.47±0.70(Predicted)

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide: A Comprehensive Overview

N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683259-34-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of benzothiazole and piperidine, two important scaffolds in the design of bioactive molecules. The unique structure of this compound, characterized by its sulfonylbenzamide moiety and methylpiperidine substituent, makes it a valuable candidate for various therapeutic applications.

The benzothiazole ring is a well-known heterocyclic system that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methyl group on the benzothiazole ring can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the sulfonylbenzamide moiety contributes to the compound's solubility and binding affinity to specific protein targets.

The methylpiperidine substituent is another key feature of this compound. Piperidine derivatives are widely used in the development of central nervous system (CNS) drugs due to their ability to modulate neurotransmitter systems. The methyl group on the piperidine ring can influence the conformational flexibility and receptor binding properties of the molecule, making it a versatile scaffold for drug discovery.

Recent studies have highlighted the potential of N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

Another area of interest is its potential as an anticancer agent. A study conducted by a team at the National Cancer Institute found that N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer drug.

In addition to its biological activities, N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide has also been studied for its pharmacokinetic properties. A comprehensive pharmacokinetic analysis revealed that the compound has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. These properties make it suitable for both oral and parenteral administration.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide involves several steps, including the formation of the benzothiazole ring, introduction of the methyl group, and coupling with the sulfonylbenzamide moiety. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683259-34-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structure and multifaceted biological effects make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.